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Compound of Interest

Compound Name: 6-Methoxypyridine-3-carbaldehyde

Cat. No.: B1352767

Technical Guide: Physical Properties of 6-
Methoxypyridine-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Methoxypyridine-3-carbaldehyde is a pivotal intermediate in synthetic organic chemistry,
finding applications in the synthesis of various biologically active molecules. A thorough
understanding of its physical properties, such as melting point and solubility, is crucial for its
effective use in research and development, particularly in the fields of medicinal chemistry and
drug discovery. This technical guide provides a comprehensive overview of these properties,
complete with experimental protocols and logical workflow diagrams to facilitate its practical
application.

Core Physical Properties

The physical characteristics of 6-Methoxypyridine-3-carbaldehyde are summarized below.
These values are critical for handling, storage, and reaction setup.
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Property Value Source(s)

Melting Point 47-54 °C [11[2][3][4][5]

» Insoluble in water.[1] Soluble in
Solubility ) ) [1][6]
Dimethyl Sulfoxide (DMSO).[6]

White to off-white or dark
Appearance cream to pale brown crystals [2][5][6]

or crystalline powder.

Molecular Formula C7H7NO:2 (112171

Molecular Weight 137.14 g/mol [11[4117]

Experimental Protocols

The following sections detail generalized experimental methodologies for the determination of
the melting point and solubility of organic compounds like 6-Methoxypyridine-3-
carbaldehyde.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. The
following protocol outlines a common method using a capillary tube.

Materials:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Sample of 6-Methoxypyridine-3-carbaldehyde

Mortar and pestle (if the sample is not a fine powder)

Procedure:
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o Sample Preparation: A small amount of the crystalline 6-Methoxypyridine-3-carbaldehyde
is placed on a clean, dry surface. The open end of a capillary tube is pressed into the
sample, forcing a small amount of the solid into the tube. The tube is then inverted and
tapped gently to pack the solid into the sealed end. A sample height of 1-2 mm is ideal.[2]

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus, adjacent to the thermometer bulb to ensure accurate temperature reading.[2][4]

o Heating: The apparatus is heated at a steady and slow rate, typically 1-2 °C per minute, as
the temperature approaches the expected melting point of the sample.[1] A rapid initial
heating can be done to determine an approximate melting point, followed by a more careful
determination.[1]

» Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
has turned into a clear liquid is recorded as the end of the melting range.[1][3] For a pure
compound, this range should be narrow (0.5-1.0 °C).[1]

Solubility Determination

Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount
of solvent at a specific temperature. A general qualitative and semi-quantitative procedure is
described below.

Materials:

Test tubes or small vials

Vortex mixer or shaker

Calibrated pipettes or burette

Sample of 6-Methoxypyridine-3-carbaldehyde

A range of solvents (e.g., water, DMSO, ethanol, acetone)

Procedure:
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e Qualitative Assessment:

o

Place a small, known amount (e.g., 10 mg) of 6-Methoxypyridine-3-carbaldehyde into a
test tube.[8]

o

Add a small volume (e.g., 0.1 mL) of the chosen solvent.

[¢]

Agitate the mixture vigorously (e.g., using a vortex mixer) for a set period.

Visually inspect the mixture for the presence of undissolved solid. If the solid dissolves

o

completely, the compound is considered soluble in that solvent under these conditions.

e Semi-Quantitative Assessment:

[e]

Weigh a precise mass of 6-Methoxypyridine-3-carbaldehyde into a vial.

o Incrementally add a known volume of the solvent to the vial, ensuring thorough mixing
after each addition.[9]

o Continue adding solvent until the solid is completely dissolved.[9]

o The solubility can then be expressed in terms of mass of solute per volume of solvent
(e.g., mg/mL). For more precise measurements, a saturated solution is prepared, and the
concentration of the solute in the supernatant is determined analytically (e.g., by
spectroscopy).[10]

Visualized Workflows and Relationships

The following diagrams, generated using Graphviz (DOT language), illustrate a representative
synthetic pathway and a logical relationship involving 6-Methoxypyridine-3-carbaldehyde.

Reagent:
e - Reagent:
n-supithium (- BuL) N,N-Dimethylformamide (DMF)

Aqueous Workup Product:
& Purification 6-Methoxypyridine-3-carbaldehyde

Lithiation Intermediate

e —
Starting Material: -78 °f
5-Bromo-2-methoxypyridine
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Caption: Representative synthesis workflow for a methoxypyridine carbaldehyde.

6-Methoxypyridine-3-carbaldehyde o-Hydroxyarylketone L-Proline

catalyzes

Condensation Reaction

Flavanone Derivative

Click to download full resolution via product page

Caption: L-proline catalyzed condensation reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. chem.ucalgary.ca [chem.ucalgary.ca]

. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

. pennwest.edu [pennwest.edu]

. byjus.com [byjus.com]

. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

. scribd.com [scribd.com]

°
[e0] ~ (o)) )] EAN w N |l

. youtube.com [youtube.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1352767?utm_src=pdf-body-img
https://www.benchchem.com/product/b1352767?utm_src=pdf-custom-synthesis
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.jove.com/v/10356/melting-point-determination-of-solid-organic-compounds
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.scribd.com/document/325660244/Experiment-1-Solubility-of-Organic-Compounds
https://www.youtube.com/watch?v=w1yM9A7TVZI
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 9. researchgate.net [researchgate.net]
e 10. quora.com [quora.com]
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carbaldehyde (melting point, solubility)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1352767#physical-properties-of-6-methoxypyridine-
3-carbaldehyde-melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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